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Compound of Interest

Compound Name: C.I. Acid Black 94

Cat. No.: B1436670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Acid Black 94 is a notable member of the trisazo class of dyes, characterized by the

presence of three azo (-N=N-) chromophores. This structural complexity imparts a deep black

color with a blue hue, making it a valuable colorant in various industrial applications.[1] Its high

water solubility, a consequence of multiple sulfonic acid groups, also makes it a subject of

significant interest in environmental and analytical chemistry. This guide provides a

comprehensive overview of the chemical and physical properties, synthesis, and analytical

characterization of Acid Black 94.

Chemical and Physical Properties
Acid Black 94 is a complex organic salt with the molecular formula C₄₁H₂₉N₈Na₃O₁₁S₃.[1][2] Its

chemical structure is characterized by a central naphthalene disulfonic acid core linked to three

distinct aromatic moieties through azo bridges. The presence of multiple sulfonate groups

renders the dye highly soluble in water.[3]

Table 1: Chemical and Physical Properties of Acid Black 94
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Property Value Reference

C.I. Name Acid Black 94 [1][3]

C.I. Number 30336 [1][3]

CAS Number 6358-80-1 [1][2][3]

Molecular Formula C₄₁H₂₉N₈Na₃O₁₁S₃ [1][2]

Molecular Weight 974.88 g/mol [1][2]

Class Trisazo [1][3]

Appearance Blu-ray black powder [1]

Solubility

Soluble in water (general

range for ionic azo dyes: 100

mg/L to 80,000 mg/L)

[3]

Synthesis of Acid Black 94
The synthesis of Acid Black 94 is a multi-step process involving a series of diazotization and

coupling reactions, a common method for producing azo dyes.[1] The general principle involves

the conversion of a primary aromatic amine to a diazonium salt, which then acts as an

electrophile in a coupling reaction with an electron-rich aromatic compound.

Experimental Protocol for Synthesis
The following is a generalized experimental protocol for the synthesis of a trisazo dye like Acid

Black 94, based on established manufacturing methods.[1]

Materials:

4-(4-Aminophenyl)benzenamine

4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid

2-Aminobenzenesulfonic acid

3-(O-toluidino)phenol
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Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Sodium carbonate (Na₂CO₃)

Ice

Procedure:

First Diazotization and Coupling:

A solution of 4-(4-Aminophenyl)benzenamine is prepared in an acidic medium (e.g.,

hydrochloric acid and water) and cooled to 0-5°C in an ice bath.

A solution of sodium nitrite is slowly added to the cooled amine solution to form the

tetraazonium salt.

This tetraazonium salt is then coupled with 4-Amino-5-hydroxynaphthalene-2,7-disulfonic

acid under acidic conditions.

Second Diazotization and Coupling:

2-Aminobenzenesulfonic acid is diazotized in a similar manner using sodium nitrite and

hydrochloric acid at low temperatures.

The resulting diazonium salt is then coupled with the product from the first coupling step

under alkaline conditions.

Third Coupling:

The product from the second coupling step is then reacted with 3-(O-toluidino)phenol

under alkaline conditions to form the final trisazo dye, Acid Black 94.

Isolation and Purification:

The dye is precipitated from the reaction mixture, filtered, and washed.
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Drying of the final product yields Acid Black 94 as a powder.

Analytical Characterization
The complex structure of Acid Black 94 necessitates the use of various analytical techniques

for its characterization and quality control. These methods are crucial for identifying the main

components, isomers, and impurities.[3]

Spectroscopic Analysis
UV-Visible Spectroscopy: This is a primary technique for monitoring the color and concentration

of dyes. The characteristic azo bonds (-N=N-) in Acid Black 94 give rise to strong absorption in

the visible region of the electromagnetic spectrum. While a specific spectrum for pure Acid

Black 94 is not readily available in the public domain, a representative spectrum for an "Acid

Black" dye shows a characteristic broad absorption band in the visible range.

Table 2: Representative Spectroscopic Data for Acid Black Dyes

Technique Parameter Typical Value Reference

UV-Vis Spectroscopy λmax (Visible) ~570 - 620 nm [4]

Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for separating the

components of complex dye mixtures.[3] Reversed-phase HPLC is commonly employed for the

analysis of acid dyes.

Experimental Protocol for HPLC Analysis
The following is a general protocol for the HPLC analysis of acid dyes, which can be adapted

for Acid Black 94.

Instrumentation:

HPLC system with a gradient pump, autosampler, and a photodiode array (PDA) or UV-Vis

detector.
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Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase:

A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g.,

acetonitrile or methanol) is typically used.

General Procedure:

Sample Preparation: A stock solution of Acid Black 94 is prepared in a suitable solvent (e.g.,

water/methanol mixture). This is then diluted to an appropriate concentration for analysis.

Chromatographic Conditions: The column is equilibrated with the initial mobile phase

composition. A specific volume of the sample is injected, and the gradient is run to separate

the components.

Detection: The eluting components are monitored at one or more wavelengths in the visible

range, corresponding to the absorption maximum of the dye.

Visualizations
Synthesis Pathway of Acid Black 94
Caption: Synthesis pathway of Acid Black 94.

Analytical Workflow for Acid Black 94
Caption: Analytical workflow for Acid Black 94.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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